Cas no 73067-77-3 (Octadecanamide,N,N'-[1-[[[3-(dimethylamino)propyl]amino]carbonyl]-1,5-pentanediyl]bis- (9CI))

• Product Name: Octadecanamide,N,N'-[1-[[[3-(dimethylamino)propyl]amino]carbonyl]-1,5-pentanediyl]bis- (9CI)
• CAS No: 73067-77-3
• MF: C₄₇H₉₄N₄O₃
• MW: 763.274274349213
• CID: 570287
• PubChem ID: 44147380
• Update Time: 2025-04-19

Octadecanamide,N,N'-[1-[[[3-(dimethylamino)propyl]amino]carbonyl]-1,5-pentanediyl]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Octadecanamide,N,N'-[1-[[[3-(dimethylamino)propyl]amino]carbonyl]-1,5-pentanediyl]bis- (9CI)
• N,N'-[1-[[[3-(dimethylamino)propyl]amino]carbonyl]pentane-1,5-diyl]distearamide
• N-[6-[3-(dimethylamino)propylamino]-5-(octadecanoylamino)-6-oxohexyl]octadecanamide
• N,N'-(1-(((3-(Dimethylamino)propyl)amino)carbonyl)pentane-1,5-diyl)distearamide
• N-[6-(3-dimethylaminopropylamino)-5-(octadecanoylamino)-6-oxo-hexyl]octadecanamide
• NS00059211
• N,N'-(6-{[3-(Dimethylamino)propyl]imino}-6-hydroxyhexane-1,5-diyl)dioctadecanimidic acid
• EINECS 277-268-2
• 73067-77-3
• DTXSID30993830

• Inchi： 1S/C47H94N4O3/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-39-45(52)48-41-36-35-38-44(47(54)49-42-37-43-51(3)4)50-46(53)40-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h44H,5-43H2,1-4H3,(H,48,52)(H,49,54)(H,50,53)
• InChI Key： OVMIRNFSXFBJQQ-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)NC(C(NCCCN(C)C)=O)CCCCNC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 762.73312
• Monoisotopic Mass: 762.733
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 54
• Rotatable Bond Count: 43
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5A^2
• XLogP3: 16.5

Experimental Properties

• Density: 0.919
• Boiling Point: 871.9°C at 760 mmHg
• Flash Point: 481.1°C
• Refractive Index: 1.476
• PSA: 90.54